Cas no 1881296-57-6 (tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate
• CAS No: 1881296-57-6
• MF: C₁₀H₁₆BrF₂NO₂
• MW: 300.140
• MDL: MFCD28975648
• CID: 4551928
• PubChem ID: 121592130
• Update Time: 2025-08-02

tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate
• 3-Bromo-4,4-difluoro-piperidine-1-carboxylic acid tert-butyl ester
• AS-69984
• C10H16BrF2NO2
• 1881296-57-6
• CS-W001697
• D86882
• AKOS032946830
• 1-Boc-3-Bromo-4,4-difluoropiperidine
• tert-butyl3-bromo-4,4-difluoropiperidine-1-carboxylate

• MDL： MFCD28975648
• Inchi： InChI=1S/C10H16BrF2NO2/c1-9(2,3)16-8(15)14-5-4-10(12,13)7(11)6-14/h7H,4-6H2,1-3H3
• InChI Key： IRFLABNYJWMBIT-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(C(C1)Br)(F)F

Computed Properties

• Exact Mass: 299.03325g/mol
• Monoisotopic Mass: 299.03325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate

tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate, with the CAS number 1881296-57-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecule consists of a piperidine ring substituted with bromine and two fluorine atoms at specific positions, along with a tert-butyl ester group. These structural elements contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of bromine and fluorine atoms in the structure of tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate introduces electronic effects that can modulate the molecule's interaction with biological targets. For instance, fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring. Researchers have employed various methods, including ring-closing metathesis and nucleophilic substitution reactions, to construct the desired framework. The introduction of bromine and fluorine substituents is often achieved through electrophilic aromatic substitution or directed metallation strategies. The tert-butyl ester group is then appended to complete the molecule's structure.

In terms of biological activity, tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate has shown promise as a precursor for generating bioactive compounds. For example, it can serve as a building block for constructing complex molecules with potential therapeutic applications. Recent research has explored its role in the development of inhibitors for protein kinases, which are key targets in cancer therapy.

The chemical stability of this compound is another area of interest. Studies have demonstrated that the tert-butyl ester group enhances stability under certain reaction conditions, making it suitable for various synthetic transformations. Additionally, the presence of halogen atoms contributes to both chemical reactivity and stability, depending on their position within the molecule.

From an environmental perspective, understanding the fate and behavior of tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate is crucial for assessing its potential impact on ecosystems. Recent environmental studies have focused on its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, tert-butyl 3-bromo-4,4-difluoropiperidine-1-carboxylate represents a valuable molecule in contemporary organic chemistry research. Its unique structure, versatile synthesis methods, and potential applications make it a subject of ongoing scientific interest. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in drug discovery and development.